Calcium arsenate

Specification

• Description: Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide.; Calcium arsenate is a polymer.
• CAS No.: 7778-44-1
• Molecular Formula: Ca3(AsO4)2; As2Ca3O8
• Molecular Weight: 398.1 g/mol
• IUPAC Name: tricalcium;diarsorate
• Standard InChI: InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
• Standard InChI Key: RMBBSOLAGVEUSI-UHFFFAOYSA-H
• Impurities: Commercial calcium arsenate contains 61% calcium arsenate and 9% calcium arsenite and an excess of lime and calcium carbonate.; The wettable powder, when made up in aq solution, should contain less than 0.5% of dissolved As2O5, which originates from impurities.
• SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Canonical SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2016); No boiling point at normal pressure; decomposes on heating
• Colorform: White powder; Colorless to white solid.
• Melting Point: 2651 °F (EPA, 1998); Decomposes; 1455 °C